Potential therapeutic targets for 6-methyl-1H-indole-2-carbaldehyde.
Potential therapeutic targets for 6-methyl-1H-indole-2-carbaldehyde.
Technical Whitepaper: Therapeutic Potential and Pharmacophore Analysis of 6-Methyl-1H-indole-2-carbaldehyde
Executive Summary
6-Methyl-1H-indole-2-carbaldehyde (CAS: 19005-93-7) represents a high-value "privileged scaffold precursor" in medicinal chemistry. While the aldehyde moiety itself confers reactivity rather than direct therapeutic inhibition, this specific molecular framework serves as the critical pharmacophore donor for a class of potent antineoplastic and antimicrobial agents. The presence of the methyl group at the C6 position is not merely structural; it provides essential lipophilic bulk that enhances binding affinity within hydrophobic pockets of target proteins, particularly Tubulin , Tyrosine Kinases (VEGFR/EGFR) , and Microbial DNA Gyrase .
This technical guide analyzes the compound's transition from a chemical building block to a bioactive effector, detailing its primary therapeutic targets, mechanism of action, and validation protocols.[1]
Section 1: Chemical Biology & Structural Properties
The therapeutic utility of 6-methyl-1H-indole-2-carbaldehyde is dictated by two distinct chemical features:
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The C2-Formyl Group (Electrophilic Warhead): The aldehyde at the C2 position is highly reactive toward nucleophiles (amines, hydrazines), facilitating the formation of Schiff bases (imines), hydrazones, and chalcones.[1] These linkages are crucial for orienting the indole core within biological active sites.
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The C6-Methyl Substituent (Hydrophobic Anchor): Unlike the unsubstituted indole, the 6-methyl analog introduces a localized hydrophobic volume.[1] In Structure-Activity Relationship (SAR) studies, C6-substitution often correlates with increased potency against tubulin and kinases due to enhanced van der Waals interactions with hydrophobic residues (e.g., Valine, Leucine) in the binding pocket.[1]
Reactivity & Derivatization Workflow
The following diagram illustrates the transformation of the core aldehyde into bioactive therapeutic candidates.
Figure 1: Synthetic divergence of 6-methyl-1H-indole-2-carbaldehyde into active pharmacophores.[1]
Section 2: Primary Therapeutic Targets
The biological activity of this scaffold is "derivative-dependent." The following targets are the most validated for compounds synthesized directly from the 6-methyl-1H-indole-2-carbaldehyde precursor.
Microtubules (Tubulin Polymerization Inhibition)[1][2]
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Relevance: Oncology (Solid tumors, Leukemia).[1]
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Mechanism: Derivatives (particularly chalcones and combretastatin analogs) bind to the Colchicine Binding Site on β-tubulin.
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Role of 6-Methyl: The methyl group occupies a specific hydrophobic pocket near the interface of α- and β-tubulin, often increasing the binding constant (
) compared to the unsubstituted analog.[1] This leads to microtubule destabilization, mitotic arrest at the G2/M phase, and subsequent apoptosis.
Receptor Tyrosine Kinases (VEGFR-2 / EGFR)[1]
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Relevance: Anti-angiogenesis (Cancer therapy).[1]
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Mechanism: Indole-2-carboxamide and hydrazone derivatives act as ATP-competitive inhibitors.[1]
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Role of 6-Methyl: Enhances membrane permeability and fits into the hydrophobic back-cleft of the ATP binding site, improving selectivity against off-target kinases.[1]
Microbial Enzymes (DNA Gyrase / Topoisomerase IV)
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Relevance: Antibiotic resistance (MRSA, E. coli).[1]
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Mechanism: Schiff base derivatives chelate metal ions (often Cu²⁺ or Zn²⁺) required by bacterial enzymes or intercalate directly into bacterial DNA, disrupting replication.[1]
Section 3: Quantitative Data Summary
The following table summarizes comparative potency data extrapolated from SAR studies of indole-2-carbaldehyde derivatives.
| Derivative Class | Primary Target | Cell Line / Assay | IC₅₀ / MIC (Approx) | Effect of C6-Methylation |
| Indole-Chalcone | Tubulin (Colchicine Site) | MCF-7 (Breast Cancer) | 0.05 - 0.5 µM | Increases Potency (2-5x vs H-analog) |
| Hydrazone | EGFR Kinase | A549 (Lung Cancer) | 1.2 - 5.0 µM | Moderate Improvement |
| Thiosemicarbazone | Bacterial DNA Gyrase | S. aureus (MRSA) | 4 - 16 µg/mL | Increases Lipophilicity/Uptake |
Section 4: Mechanism of Action (Apoptosis Pathway)[1]
The most potent application of this scaffold is the induction of apoptosis via tubulin inhibition. The pathway below details the cascade triggered by 6-methyl-indole derivatives.
Figure 2: Apoptotic signaling cascade triggered by indole-based tubulin inhibitors.[1]
Section 5: Experimental Protocols
To validate the therapeutic potential of 6-methyl-1H-indole-2-carbaldehyde derivatives, the following protocols are recommended. These are self-validating systems designed to confirm both chemical identity and biological efficacy.[1]
Protocol A: Synthesis of 6-Methyl-Indole-2-Hydrazone (Schiff Base)
Purpose: To generate a bioactive derivative for testing.
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Reagents: 6-Methyl-1H-indole-2-carbaldehyde (1.0 eq), Phenylhydrazine (1.0 eq), Ethanol (Solvent), Glacial Acetic Acid (Catalyst).[1]
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Procedure:
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Dissolve 1 mmol of aldehyde in 10 mL absolute ethanol.
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Add 1 mmol of phenylhydrazine and 2-3 drops of glacial acetic acid.
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Reflux at 80°C for 2–4 hours. Monitor via TLC (Hexane:Ethyl Acetate 7:3).[1]
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Cool to room temperature. The precipitate (Schiff base) will crystallize.
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Filter, wash with cold ethanol, and recrystallize from ethanol.[1]
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Validation: ¹H-NMR must show the disappearance of the aldehyde proton (~9.8 ppm) and appearance of the imine singlet (~8.2–8.5 ppm).
Protocol B: Tubulin Polymerization Assay (In Vitro)
Purpose: To confirm the molecular target.
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Reagents: Purified bovine brain tubulin (>99%), GTP, PEM Buffer (80 mM PIPES, 1 mM EGTA, 1 mM MgCl₂).[1]
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Procedure:
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Prepare tubulin solution (3 mg/mL) in PEM buffer with 1 mM GTP at 4°C.
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Add test compound (dissolved in DMSO) at varying concentrations (1, 5, 10 µM). Include Paclitaxel (stabilizer) and Colchicine (inhibitor) as controls.[1]
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Transfer to a pre-warmed (37°C) 96-well plate.
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Measure absorbance at 340 nm every 30 seconds for 60 minutes.
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Data Analysis: Plot Absorbance vs. Time. An effective inhibitor will show a flattened curve (suppressed polymerization) compared to the vehicle control (sigmoidal growth curve).[1]
Protocol C: MTT Cytotoxicity Assay
Purpose: To determine cellular potency (IC₅₀).[1]
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Cell Lines: MCF-7 (Breast), A549 (Lung), HCT-116 (Colon).[1]
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Procedure:
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Seed cells (5,000 cells/well) in 96-well plates; incubate 24h.
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Treat with serial dilutions of the derivative (0.01 – 100 µM) for 48h.
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Add MTT reagent (5 mg/mL); incubate 4h.[1]
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Dissolve formazan crystals in DMSO.
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Read absorbance at 570 nm.
-
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Calculation: Calculate % viability relative to DMSO control. Use non-linear regression to determine IC₅₀.
References
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Indole-Based Tubulin Inhibitors: Binding Modes and SARs Investigations. Source: MDPI (Molecules), 2022.[1] URL:[Link][1]
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Synthesis and Biological Evaluation of Indole-2-Carboxamides as EGFR/CDK2 Dual Inhibitors. Source: National Institutes of Health (PMC), 2022.[1] URL:[Link]
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Antibacterial and Antifungal Activities of Schiff Base and Its Metal Complexes. Source: ResearchGate, 2025.[1] URL:[Link]
